![molecular formula C11H12ClF3N4O2 B3124712 Ethyl 3-{2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazino}-3-iminopropanoate CAS No. 320419-37-2](/img/structure/B3124712.png)
Ethyl 3-{2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazino}-3-iminopropanoate
Overview
Description
“Ethyl 3-{2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazino}-3-iminopropanoate” is a complex organic compound. It is related to “Ethyl 3-chloro-5-(trifluoromethyl)picolinate”, which has a molecular weight of 253.61 . The compound is typically stored in a refrigerator and is a clear liquid that ranges in color from colorless to yellow .
Molecular Structure Analysis
The InChI code for “Ethyl 3-chloro-5-(trifluoromethyl)picolinate” is 1S/C9H7ClF3NO2/c1-2-16-8(15)7-6(10)3-5(4-14-7)9(11,12)13/h3-4H,2H2,1H3 . This code provides a textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“Ethyl 3-chloro-5-(trifluoromethyl)picolinate” has a molecular weight of 253.61 . It is a clear liquid that ranges in color from colorless to yellow . The compound is typically stored in a refrigerator .Scientific Research Applications
Antioxidant Capacity and Reaction Pathways
Research by Ilyasov et al. (2020) in the "International Journal of Molecular Sciences" explores the ABTS/PP decolorization assay of antioxidant capacity, elucidating reaction pathways for antioxidants, including those potentially similar to the compound in focus. This study highlights how antioxidants can form coupling adducts with ABTS•+, leading to oxidative degradation into hydrazindyilidene-like and/or imine-like adducts, which are relevant for understanding the antioxidant capacity and reaction pathways of complex organic compounds (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020).
Pesticide Exposure and Toxicological Effects
The review on the effects of chlorpyrifos and cypermethrin, by Shaikh and Sethi (2020), discusses the developmental defects and lung damage induced by these pesticides in animal models. This research offers insights into the toxicological profiles of organophosphates and pyrethroids, which share structural or functional groups with the chemical , shedding light on potential health risks associated with exposure (Shaikh & Sethi, 2020).
Electrochemical Surface Finishing and Energy Storage
Tsuda, Stafford, and Hussey (2017) reviewed the use of haloaluminate room-temperature ionic liquids in electrochemical technology, including electroplating and energy storage. This research is relevant for understanding the applications of complex chemicals in energy storage technologies and electrochemical surface finishing, potentially including the synthesis and application of the compound of interest (Tsuda, Stafford, & Hussey, 2017).
Metabolism of Halogenated Ethylenes
Leibman and Ortiz's study (1977) on the metabolism of chlorinated ethylenes, such as chloroethylene epoxides, offers insights into the metabolic pathways of halogenated compounds, which could be relevant for understanding the metabolism and toxicological implications of Ethyl 3-{2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazino}-3-iminopropanoate (Leibman & Ortiz, 1977).
Arylmethylidenefuranones and Nucleophilic Reactions
Kamneva, Anis’kova, and Egorova (2018) systematized data on the reactions of arylmethylidene derivatives with nucleophilic agents. This study could provide a chemical framework for understanding the reactivity and potential applications of Ethyl 3-{2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazino}-3-iminopropanoate in synthesizing a wide range of compounds (Kamneva, Anis’kova, & Egorova, 2018).
Safety and Hazards
“Ethyl 3-chloro-5-(trifluoromethyl)picolinate” is associated with several hazard statements, including H315, H319, and H335 . These statements indicate that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The compound is classified as Acute Tox. 3 Oral - Eye Dam. 1 .
properties
IUPAC Name |
ethyl (3Z)-3-amino-3-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]hydrazinylidene]propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClF3N4O2/c1-2-21-9(20)4-8(16)18-19-10-7(12)3-6(5-17-10)11(13,14)15/h3,5H,2,4H2,1H3,(H2,16,18)(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SECNOTWPJCZZPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=NNC1=C(C=C(C=N1)C(F)(F)F)Cl)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C/C(=N/NC1=C(C=C(C=N1)C(F)(F)F)Cl)/N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClF3N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701130786 |
Source
|
| Record name | Ethyl 3-[2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazinyl]-3-iminopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701130786 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
320419-37-2 |
Source
|
| Record name | Ethyl 3-[2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazinyl]-3-iminopropanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=320419-37-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 3-[2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazinyl]-3-iminopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701130786 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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